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Compound of Interest

Compound Name: 5-Bromothieno[2,3-b]pyridine

Cat. No.: B1281670 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the chemical properties and synthesis of novel heterocyclic compounds is

paramount. This guide provides a detailed overview of 5-Bromothieno[2,3-b]pyridine, a key

intermediate in the synthesis of various biologically active molecules.

Core Molecular Data
The fundamental properties of 5-Bromothieno[2,3-b]pyridine are summarized in the table

below, providing a ready reference for experimental design and analysis.

Property Value Source

Molecular Formula C₇H₄BrNS PubChem

Molecular Weight 214.09 g/mol Sigma-Aldrich

Monoisotopic Mass 212.92477 Da PubChem[1]

SMILES C1=CSC2=NC=C(C=C21)Br PubChem[1]

InChIKey
YMOORGYWRBQPDZ-

UHFFFAOYSA-N
PubChem[1]

CAS Number 21344-24-1 Sigma-Aldrich
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The structure of 5-Bromothieno[2,3-b]pyridine, a bicyclic heteroaromatic compound, consists

of a thiophene ring fused to a pyridine ring, with a bromine atom substituted at the 5-position.

Figure 1. Chemical structure of 5-Bromothieno[2,3-b]pyridine.

Synthesis and Experimental Protocols
The synthesis of thieno[2,3-b]pyridine derivatives is a significant area of research due to their

prevalence in medicinal chemistry. While specific, detailed experimental protocols for the direct

synthesis of 5-Bromothieno[2,3-b]pyridine are proprietary or embedded within broader

synthetic schemes in the literature, a general synthetic strategy often involves the cyclization of

appropriately substituted pyridine or thiophene precursors.

One common conceptual approach for the synthesis of related thieno[2,3-b]pyridines involves

the reaction of a substituted 2-chloronicotinonitrile with a sulfur-containing reagent, followed by

cyclization. The bromination of the thieno[2,3-b]pyridine core at a later stage is also a feasible

synthetic route.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a generalized workflow for the synthesis and subsequent

analysis of a target compound like 5-Bromothieno[2,3-b]pyridine, a common sequence in
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medicinal chemistry and drug development.
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General workflow for synthesis and characterization.
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This diagram outlines the logical progression from starting materials to the pure, analytically

verified compound. Each stage represents a critical step in the chemical synthesis and quality

control process, ensuring the final product meets the required specifications for further

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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